Cas no 1823684-85-0 (Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)
Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1823684-85-0
- EN300-1090756
- 4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoicacid
- Fmoc-D-Dbu(Boc)-OH
- (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid
- 4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
- SCHEMBL740266
- Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
-
- Inchi: 1S/C24H28N2O6/c1-24(2,3)32-22(29)25-13-15(12-21(27)28)26-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)
- InChI Key: KUNBFIUWYNXGCJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CNC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 440.19473662g/mol
- Monoisotopic Mass: 440.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.243±0.06 g/cm3(Predicted)
- Boiling Point: 671.2±55.0 °C(Predicted)
- pka: 4.32±0.10(Predicted)
Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1090756-0.05g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1090756-0.1g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1090756-0.25g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1090756-0.5g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1090756-1.0g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 1g |
$3139.0 | 2023-06-10 | ||
| Enamine | EN300-1090756-2.5g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1090756-5.0g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 5g |
$9107.0 | 2023-06-10 | ||
| Enamine | EN300-1090756-10.0g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 10g |
$13504.0 | 2023-06-10 | ||
| Enamine | EN300-1090756-1g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1090756-5g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
1823684-85-0 | 95% | 5g |
$2858.0 | 2023-10-27 |
Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
Comprehensive Guide to Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 1823684-85-0)
Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 1823684-85-0) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound features a unique molecular structure, incorporating both tert-butoxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) protecting groups, making it highly valuable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Boc-Fmoc protected amino acid derivatives due to their critical role in drug discovery and bioconjugation applications.
The growing demand for peptide-based therapeutics has increased interest in compounds like Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a pivotal role in developing novel treatments for diseases such as cancer, diabetes, and autoimmune disorders. Its dual-protecting group design ensures selective deprotection during synthesis, a feature highly sought after in high-throughput screening and combinatorial chemistry.
In addition to its pharmaceutical applications, Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- is also utilized in biomaterials research and bioengineering. Scientists frequently inquire about Fmoc/Boc protection strategies and amino acid derivatives for peptide synthesis, highlighting the compound's relevance in cutting-edge research. The stability of the Boc group under acidic conditions and the Fmoc group's labile nature under basic conditions make this compound a versatile tool in multi-step synthetic processes.
Market trends indicate a surge in demand for custom peptide synthesis services, further driving the need for high-quality intermediates like Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-. Companies specializing in fine chemicals and research reagents are expanding their portfolios to include such advanced building blocks. Researchers often search for CAS 1823684-85-0 suppliers and Boc-Fmoc protected amino acid pricing, reflecting the compound's commercial significance.
From a synthetic chemistry perspective, Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- offers excellent solubility in common organic solvents, facilitating its use in automated peptide synthesizers. Its compatibility with resin-based synthesis and solution-phase techniques makes it a preferred choice for both academic and industrial laboratories. Recent advancements in green chemistry have also prompted investigations into more sustainable production methods for such protected amino acid derivatives.
Quality control and analytical characterization of Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- typically involve techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. Researchers frequently look for HPLC methods for Boc-Fmoc amino acid analysis and NMR data for CAS 1823684-85-0, underscoring the importance of thorough analytical documentation.
The future outlook for Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- remains positive, with increasing applications in peptide drug development and bioconjugate vaccines. As the pharmaceutical industry continues to explore next-generation biologics, the demand for specialized building blocks like this compound is expected to grow substantially. Its role in developing antimicrobial peptides and cell-penetrating peptides further enhances its market potential.
1823684-85-0 (Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)